Cas no 1080601-76-8 (N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride)

• Product Name: N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride
• CAS No: 1080601-76-8
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• MDL: MFCD00204660
• CID: 1189752
• PubChem ID: 5708602
• Update Time: 2025-07-17

N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1E)-3-(4-Methoxyphenyl)-3-oxo-1-propen-1-yl]-3-methylpyridini um chloride
• 1-(4-Methoxyphenyl)-3-(3-methylpyridinium-1-yl)prop-2-en-1-one chloride
• 1080601-76-8
• AKOS024359821
• 1-(3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl)-3-methylpyridin-1-iumchloride
• CS-0440468
• (E)-1-(4-methoxyphenyl)-3-(3-methylpyridin-1-ium-1-yl)prop-2-en-1-one;chloride
• (E)-1-(3-(4-methoxyphenyl)-3-oxoprop-1-en-1-yl)-3-methylpyridin-1-ium chloride
• N-[(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl]-3-methylpyridinium chloride
• 1-(3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl)-3-methylpyridin-1-ium chloride
• PS-11029
• N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride

• MDL： MFCD00204660
• Inchi： 1S/C16H16NO2.ClH/c1-13-4-3-10-17(12-13)11-9-16(18)14-5-7-15(19-2)8-6-14;/h3-12H,1-2H3;1H/q+1;/p-1/b11-9+;
• InChI Key： ZHCHAVDUXZBIQK-LBEJWNQZSA-M
• SMILES： [Cl-].O(C)C1C=CC(=CC=1)C(/C=C/[N+]1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 289.087
• Monoisotopic Mass: 289.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• PSA: 30.18000
• LogP: -0.35130

Additional information on N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride

Introduction to N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride (CAS No. 1080601-76-8)

N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride, with the CAS number 1080601-76-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple functional groups, including an allylpyridinium core and a 4-methoxyphenyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride contribute to its unique chemical properties. The allylpyridinium moiety is known for its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the 4-methoxyphenyl group introduces a hydrophobic region that can interact favorably with biological targets, enhancing the compound's potential as a drug candidate.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The compound N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride has been explored in several research studies due to its structural complexity and potential biological activity. For instance, studies have indicated that this compound may exhibit properties relevant to neurological disorders and anti-inflammatory mechanisms. The methoxy group on the phenyl ring is particularly noteworthy, as it can modulate the electronic properties of the molecule and influence its interactions with biological receptors.

The synthesis of N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the formation of the pyridinium core, followed by functionalization with an allyl group and a phenyl substituent. The introduction of the methoxy group at the 4-position of the phenyl ring is achieved through nucleophilic aromatic substitution or other suitable methylation techniques. These synthetic strategies underscore the compound's versatility as a building block for more complex pharmacophores.

The pharmacological profile of N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride has been evaluated in various in vitro and in vivo models. Preliminary findings suggest that this compound may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, research has demonstrated its potential as an antagonist for specific neurotransmitter receptors, which could be relevant for treating conditions such as anxiety and depression. Additionally, the compound's interaction with inflammatory pathways has been investigated, indicating possible applications in anti-inflammatory therapies.

The chemical stability and solubility profile of N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride are also important considerations for its practical application. The compound exhibits good stability under standard storage conditions, making it suitable for long-term investigations. Its solubility in common organic solvents facilitates its use in various synthetic protocols and formulation development. These properties make it an attractive candidate for further development into a pharmaceutical agent.

In conclusion, N-(1E)-3-(4-Methoxyphenyl)-3-oxoprop-1-en-1-yl-3-methylpyridinium Chloride (CAS No. 1080601-76-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the allylpyridinium core and 4-methoxyphenyl substituent, contribute to its versatility as a scaffold for drug discovery. Ongoing studies continue to explore its biological activities and synthetic applications, positioning it as a valuable asset in the quest for novel therapeutic agents.